7-Chloro-1,6-naphthyridin-4(1H)-one

• IUPAC Name: 7-chloro-1H-1,6-naphthyridin-4-one
• InChI: InChI=1S/C8H5ClN2O/c9-8-3-6-5(4-11-8)7(12)1-2-10-6/h1-4H,(H,10,12)
• InChI Key: JCXJMXCMHOCSSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=CC(=NC=C2C1=O)Cl
• Molecular Formula: C8H5ClN2O
• DSSTOX Substance ID: DTXSID20679454
• Molecular Weight: 180.59 g/mol
• CAS No.: 952138-12-4

Description

7-Chloro-1,6-naphthyridin-4(1H)-one is a useful research compound. Its molecular formula is C8H5ClN2O and its molecular weight is 180.59 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Functionalization

• Sequential Suzuki–Miyaura Cross-Couplings : 7-chloro-1,6-naphthyridin-4(1H)-one has been utilized in a practical synthesis process involving Suzuki–Miyaura cross-coupling reactions, providing a method for creating highly functionalized 1,6-naphthyridones (Montoir, Duflos, Bazin, & Tonnerre, 2014).

• Synthesis of Anticancer Drug Intermediates : This compound is an important intermediate in synthesizing biologically active anticancer drugs. A study detailed an efficient synthesis method optimized for producing these intermediates, highlighting its role in pharmaceutical research (Zhang, Duan, Xiong, Zhuang, & Tang, 2019).

• Efficient One-Pot Synthesis : It has been used in an efficient one-pot synthesis process for creating 3,7-disubstituted 1,6-naphthyridin-4(1H)-ones, employing regioselective palladium-catalyzed cross-coupling and SNAr reactions. This highlights its versatility in synthetic chemistry (Montoir, Duflos, Bazin, & Tonnerre, 2015).

Biological Applications

• Inhibitors of Protein Tyrosine Kinases : Derivatives of this compound, specifically 7-substituted 3-(2,6-dichlorophenyl)-1,6-naphthyridin-2(1H)-ones, have been identified as potent inhibitors of protein tyrosine kinases. This application is significant in the context of cancer research, where such inhibitors can play a crucial role (Thompson et al., 2000).

• Antitumor Activity : A study on microwave-assisted synthesis of pyrimido[4,5-b][1,6]naphthyridin-4(3H)-ones, derived from this compound, demonstrated significant antitumor activity. This suggests its potential in developing new cancer therapies (Insuasty et al., 2013).

Chemical Properties and Analysis

• X-ray Crystallography : The compound has been analyzed using X-ray crystallography to understand its structure and potential pharmaceutical applications better. Such structural analysis is critical in developing new drugs and understanding molecular interactions (Guillon, Montoir, Marchivie, Duflos, & Bazin, 2017).

• Ring Transformations and Tele‐Aminations : Research has also focused on its reactivity, such as in ring transformations and tele-aminations, providing insights into its chemical behavior and potential for further functionalization (Plas, Woźniak, & Veldhuizen, 2010).

Mechanism of Action

Target of Action

It is known that 1,6-naphthyridines, the class of compounds to which 7-chloro-1h-1,6-naphthyridin-4-one belongs, have a wide range of pharmacological activities, including anticancer, anti-human immunodeficiency virus (hiv), anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .

Mode of Action

The mode of action of 1,6-naphthyridines is generally related to their interaction with biological targets, leading to changes in cellular processes .

Biochemical Pathways

Given the broad range of activities associated with 1,6-naphthyridines, it can be inferred that multiple biochemical pathways could be impacted .

Result of Action

Given the broad range of activities associated with 1,6-naphthyridines, it can be inferred that the compound could have multiple effects at the molecular and cellular level .